Cas no 61695-02-1 (1,2-Ethanediamine, N-ethyl-N-(2-furanylmethyl)-)

• Product Name: 1,2-Ethanediamine, N-ethyl-N-(2-furanylmethyl)-
• CAS No: 61695-02-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 469659
• PubChem ID: 12861863
• Update Time: 2025-04-19

1,2-Ethanediamine, N-ethyl-N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-ethyl-N-(2-furanylmethyl)-
• N'-ethyl-N'-(furan-2-ylmethyl)ethane-1,2-diamine
• N~1~-Ethyl-N~1~-[(furan-2-yl)methyl]ethane-1,2-diamine
• DTXSID00511747
• 61695-02-1
• AKOS006149279
• SCHEMBL11461531

• Inchi： 1S/C9H16N2O/c1-2-11(6-5-10)8-9-4-3-7-12-9/h3-4,7H,2,5-6,8,10H2,1H3
• InChI Key： ODBJDZYHDAJGDD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(CC)CCN

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.4